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Compound of Interest

Compound Name: Benzobicyclon [ISO]

Cat. No.: B12058859 Get Quote

The following provides essential safety and logistical information for the proper disposal of

Benzobicyclon, a pro-herbicide used for selective weed control. Adherence to these procedures

is critical to ensure personnel safety and environmental protection.

Key Properties of Benzobicyclon and its Primary
Metabolite
Understanding the chemical and environmental fate of Benzobicyclon is crucial for its safe

disposal. The compound itself is a pro-pesticide, meaning it converts into its active form after

application.[1] In aqueous environments, Benzobicyclon rapidly degrades through hydrolysis

and photolysis to its primary and more persistent metabolite, known as metabolite B.[1][2]

Property Benzobicyclon
Metabolite B
(Benzobicyclon
Hydrolysate)

Description Pro-herbicide Active herbicidal moiety

CAS Number 156963-66-5 Not specified in results

Aqueous Solubility Low (50 µg/L)[2] Not specified in results

Hydrolysis Half-life ~1 day[2] ~388 days (very persistent)[2]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[3]

A residue of concern in

drinking water.[1][4][5]
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Disposal Procedures for Unused or Surplus
Benzobicyclon
Disposal of unwanted Benzobicyclon must be handled with care to prevent environmental

contamination, particularly of waterways, due to its high aquatic toxicity.[3]

Step 1: Prioritize Utilization

If you have unopened or unadulterated Benzobicyclon, the preferred option is to use it for its

intended purpose according to label directions.[6]

Alternatively, you may transfer it to another licensed user who can use it appropriately. The

product must be in its original, clearly labeled container.[6][7]

Step 2: Professional Disposal

Unused, surplus, or non-recyclable Benzobicyclon solutions should be offered to a licensed

hazardous waste disposal company.[8]

Do not pour leftover pesticides down the sink, toilet, or any sewer or street drain.[7] These

substances can interfere with wastewater treatment processes and pollute waterways.[7]

Contact your local environmental protection agency or a certified waste management

provider for guidance on disposal facilities in your area.[7][9]

Step 3: Temporary Storage

If immediate disposal is not possible, store Benzobicyclon in a cool, well-ventilated area

away from direct sunlight and ignition sources.[3][10][11]

Ensure the container is tightly sealed and clearly labeled.[3][10]

Disposal of Empty Benzobicyclon Containers
An empty pesticide container can be as hazardous as a full one due to residual chemicals.[7]

Never reuse these containers for other purposes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://labchem-wako.fujifilm.com/sds/W01W0102-1578JGHEEN.pdf
https://www2.gov.bc.ca/assets/gov/environment/pesticides-and-pest-management/pesticide-use/guidelines/safe_disposal_unwanted_pesticides.pdf
https://www2.gov.bc.ca/assets/gov/environment/pesticides-and-pest-management/pesticide-use/guidelines/safe_disposal_unwanted_pesticides.pdf
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Benzobicyclon.htm
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://labchem-wako.fujifilm.com/sds/W01W0102-1578JGHEEN.pdf
https://direct.hpc-j.co.jp/sds/eng/D5-16_EN.pdf
https://www.agilent.com/cs/library/msds/PST-6195A1000_NAEnglish.pdf
https://labchem-wako.fujifilm.com/sds/W01W0102-1578JGHEEN.pdf
https://direct.hpc-j.co.jp/sds/eng/D5-16_EN.pdf
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Triple-Rinsing Procedure
This standard procedure ensures that empty pesticide containers are thoroughly

decontaminated before disposal.[7][9]

Methodology:

Initial Draining: Empty the remaining contents of the Benzobicyclon container into the spray

tank or a collection vessel for later use. Allow the container to drain for an additional 30

seconds after the flow has been reduced to drops.[9]

First Rinse: Fill the empty container to approximately 20-25% of its capacity with clean water.

Securely replace the cap.[9]

Agitation: Vigorously shake, rotate, or roll the container for at least 30 seconds to dislodge

any residue from the interior surfaces.[9]

Rinsate Collection: Pour the rinse water (rinsate) into the spray tank or collection vessel.

Allow the container to drain completely for another 30 seconds.[9]

Repeat: Repeat steps 2 through 4 two more times to complete the triple-rinse process.[9]

Final Preparation: After the final rinse, allow the container to dry completely with the cap off.

[9] The cap can typically be disposed of as regular solid waste.[7]

Disposal of Rinsed Containers:

Once triple-rinsed, containers may be eligible for recycling programs such as drumMUSTER,

if applicable, or disposed of according to local regulations.[9]

Check with your local municipality or waste management authority, as regulations can be

stricter than federal guidelines.[7][9] Some local councils may accept containers under a

certain size in household or commercial collection, while larger drums may need to be taken

to a specific waste facility.[9]

Visual Workflow for Benzobicyclon Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Benzobicyclon and its containers.

Benzobicyclon Product Benzobicyclon Container

Unwanted Benzobicyclon

Is product usable
by you or others?

Empty Container

Perform Triple-Rinse
Procedure

Use according to
label directions

Yes

Transfer to another
licensed user

Yes

Dispose as
Hazardous Waste

No

Contact licensed
waste disposal company

Check local regulations
for recycling/disposal

Recycle via approved
program (e.g., drumMUSTER)

Recycling
Available

Dispose at designated
waste facility

No Recycling

Click to download full resolution via product page

Caption: Decision workflow for Benzobicyclon product and container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

